2,3-Dehydro Ketoconazole
2,3-Dehydro Ketoconazole
Brand Name:
Vulcanchem
CAS No.:
254912-63-5
VCID:
VC0119810
InChI:
InChI=1S/C26H26Cl2N4O4/c1-19(33)31-10-12-32(13-11-31)21-3-5-22(6-4-21)34-15-23-16-35-26(36-23,17-30-9-8-29-18-30)24-7-2-20(27)14-25(24)28/h2-10,12,14,18,23H,11,13,15-17H2,1H3/t23-,26-/m0/s1
SMILES:
CC(=O)N1CCN(C=C1)C2=CC=C(C=C2)OCC3COC(O3)(CN4C=CN=C4)C5=C(C=C(C=C5)Cl)Cl
Molecular Formula:
C26H26Cl2N4O4
Molecular Weight:
529.418
2,3-Dehydro Ketoconazole
CAS No.: 254912-63-5
Reference Standards
VCID: VC0119810
Molecular Formula: C26H26Cl2N4O4
Molecular Weight: 529.418
| CAS No. | 254912-63-5 |
|---|---|
| Product Name | 2,3-Dehydro Ketoconazole |
| Molecular Formula | C26H26Cl2N4O4 |
| Molecular Weight | 529.418 |
| IUPAC Name | 1-[4-[4-[[(2R,4S)-2-(2,4-dichlorophenyl)-2-(imidazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]-2,3-dihydropyrazin-1-yl]ethanone |
| Standard InChI | InChI=1S/C26H26Cl2N4O4/c1-19(33)31-10-12-32(13-11-31)21-3-5-22(6-4-21)34-15-23-16-35-26(36-23,17-30-9-8-29-18-30)24-7-2-20(27)14-25(24)28/h2-10,12,14,18,23H,11,13,15-17H2,1H3/t23-,26-/m0/s1 |
| Standard InChIKey | GHVFISLXKPKRQU-OZXSUGGESA-N |
| SMILES | CC(=O)N1CCN(C=C1)C2=CC=C(C=C2)OCC3COC(O3)(CN4C=CN=C4)C5=C(C=C(C=C5)Cl)Cl |
| Synonyms | rel-1-[4-[4-[[(2R,4S)-2-(2,4-Dichlorophenyl)-2-(1H-imidazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]-3,4-dihydro-1(2H)-pyrazinyl]ethanone; rel-1-Acetyl-4-[4-[[(2R,4S)-2-(2,4-dichlorophenyl)-2-(1H-imidazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]ph |
| PubChem Compound | 71315319 |
| Last Modified | Nov 11 2021 |
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